Cas no 15932-74-8 (2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro-)

• Product Name: 2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro-
• CAS No: 15932-74-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD09865563
• CID: 210806
• PubChem ID: 282263
• Update Time: 2025-11-01

2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro-
• 1,2,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-3-one
• 2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro-(8CI)
• Hexahydro-1H-pyrido[1,2-a]pyrazin-3(2H)-one
• HEXAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-3(4H)-ONE
• 1,3,4,7,8,9,9a-Octahydro-2H-pyrido< 1,2-a> pyrazin-3(4H)-on
• 1,4-Diaza-bicyclo< 4.4.0> decan-3-on
• AC1L5W34
• AC1Q6M61
• AG-E-08663
• AR-1J1746
• CTK4D0042
• Hexahydro-2H-pyrido(1,2-a)pyrazin-3(4H)-one
• hexahydro-pyrido[1,2-a]pyrazin-3-one
• NSC135472
• SB46153
• AKOS024259440
• 15932-74-8
• CSBUPKXPDSKABE-UHFFFAOYSA-N
• DTXSID20300236
• NSC-135472

• MDL： MFCD09865563
• Inchi： 1S/C8H14N2O/c11-8-6-10-4-2-1-3-7(10)5-9-8/h7H,1-6H2,(H,9,11)
• InChI Key： CSBUPKXPDSKABE-UHFFFAOYSA-N
• SMILES： O=C1CN2CCCCC2CN1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 0.18450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2H-Pyrido[1,2-a]pyrazin-3(4H)-one,hexahydro-

2H-Pyrido[1,2-a]pyrazin-3(4H)-one, Hexahydro- (CAS No. 15932-74-8): An Overview of Its Properties and Applications

2H-Pyrido[1,2-a]pyrazin-3(4H)-one, hexahydro- (CAS No. 15932-74-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as hexahydro-2H-pyrido[1,2-a]pyrazin-3-one, belongs to the class of pyrazinones and is characterized by its complex heterocyclic structure. The compound's molecular formula is C₈H₁₂N₂O, and it has a molecular weight of 148.19 g/mol.

The structure of hexahydro-2H-pyrido[1,2-a]pyrazin-3-one consists of a six-membered pyridine ring fused with a five-membered pyrazine ring, with the entire system being saturated. This unique structural arrangement provides the compound with a range of interesting chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, hexahydro-2H-pyrido[1,2-a]pyrazin-3-one has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory processes. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, hexahydro-2H-pyrido[1,2-a]pyrazin-3-one has also demonstrated significant antioxidant activity. Oxidative stress is a major contributing factor to many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can effectively scavenge free radicals and reduce oxidative damage to cells, thereby protecting against these conditions.

The pharmacokinetic properties of hexahydro-2H-pyrido[1,2-a]pyrazin-3-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in therapeutic applications. Additionally, the compound exhibits low toxicity and good safety margins in preclinical studies, further enhancing its potential as a drug candidate.

In the realm of drug discovery, hexahydro-2H-pyrido[1,2-a]pyrazin-3-one has been used as a lead compound for the development of new drugs targeting various diseases. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, modifications at the pyridine ring or the pyrazine ring can enhance its binding affinity to specific receptors or enzymes, leading to improved therapeutic efficacy.

The synthesis of hexahydro-2H-pyrido[1,2-a]pyrazin-3-one has been well-documented in the literature. One common synthetic route involves the cyclization of an appropriate precursor followed by hydrogenation to achieve full saturation of the heterocyclic system. This synthetic method is scalable and can be adapted for large-scale production, making it feasible for industrial applications.

Recent advancements in computational chemistry have also contributed to our understanding of hexahydro-2H-pyrido[1,2-a]pyrazin-3-one. Molecular modeling studies have provided insights into its binding interactions with various biological targets, helping researchers design more effective derivatives with enhanced pharmacological profiles.

In conclusion, hexahydro-2H-pyrido[1,2-a]pyrazin-3-one (CAS No. 15932-74-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents targeting inflammatory diseases, oxidative stress-related conditions, and other medical challenges. Ongoing research continues to uncover new aspects of its chemistry and biology, further solidifying its importance in the field.